N-((4-(4-bromophenyl)-5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: N-[[4-(4-bromophenyl)-5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C22H20BrN7O2S3/c1-2-33-22-29-27-20(35-22)25-18(31)13-34-21-28-26-17(30(21)16-10-8-15(23)9-11-16)12-24-19(32)14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3,(H,24,32)(H,25,27,31)
• InChI Key: IFKVAQSBYZJLFI-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)CNC(=O)C4=CC=CC=C4
• Molecular Formula: C22H20BrN7O2S3
• Molecular Weight: 590.5 g/mol

Description

N-((4-(4-bromophenyl)-5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C22H20BrN7O2S3 and its molecular weight is 590.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectroscopic Studies

• A novel series of heterocyclic compounds related to N-((4-(4-bromophenyl)-5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide were synthesized and characterized by various spectroscopic methods. These studies are crucial for understanding the structural and chemical properties of such compounds (Patel & Patel, 2015).

Biological Activities

• Several studies have focused on the biological activities of compounds similar to N-((4-(4-bromophenyl)-5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide. These activities include antimicrobial, anti-lipase, and antiurease properties, highlighting the potential therapeutic applications of these compounds (Özil et al., 2015).

Synthesis and Complexation

• Research has also been conducted on the synthesis of thiadiazolobenzamide derivatives and their complexation with metals like Ni and Pd. Such studies are significant for the development of new materials with potential applications in various fields, including catalysis and material science (Adhami et al., 2012).

Antifungal and Antibacterial Properties

• These compounds have shown promising antifungal and antibacterial properties, making them potential candidates for the development of new antimicrobial agents. The efficacy against various fungi and bacteria has been a significant focus of the research (Patel, Patel, & Shah, 2015).

Cytotoxicity and Immunological Effects

• The cytotoxicity of related triazole and thiadiazole derivatives has been studied, with some compounds showing high cytotoxicity in vitro against thymocytes and lymphocytes. These findings are crucial for understanding the potential therapeutic applications and safety profile of these compounds (Mavrova et al., 2009).

Nematocidal Activities

• Some derivatives have been evaluated for their nematocidal activities, indicating their potential use in agricultural applications, particularly in pest control (Liu et al., 2022).